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Compound of Interest

Compound Name: Methyl 2,2-diethylbutanoate

Cat. No.: B15389796 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data for methyl 2,2-diethylbutanoate as a fragrance

ingredient is limited in publicly available scientific literature. The following application notes and

protocols are based on the properties of structurally similar compounds, particularly methyl 2,2-

dimethylbutanoate, and general principles of fragrance science.

Introduction
Methyl 2,2-diethylbutanoate is a volatile ester with potential applications in the fragrance

industry. Esters as a class are fundamental to fragrance creation, often imparting fruity, floral,

and sweet notes.[1][2] Structurally, methyl 2,2-diethylbutanoate is a branched-chain ester.

Such branching can influence the odor character, intensity, and volatility of a molecule. While

specific data for the diethyl- variant is scarce, its close analog, methyl 2,2-dimethylbutanoate, is

known for its fruity, apple-like aroma and is used in the flavor and fragrance industry.[3][4] This

suggests that methyl 2,2-diethylbutanoate may also possess a desirable, fruity olfactory

profile.

These notes provide a framework for the initial characterization, application, and stability

testing of methyl 2,2-diethylbutanoate as a novel fragrance ingredient.
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Quantitative data for methyl 2,2-diethylbutanoate is not readily available. The table below

presents data for the closely related methyl 2,2-dimethylbutanoate to serve as an initial

reference point.

Table 1: Physicochemical Properties of Methyl 2,2-dimethylbutanoate (Analogue)

Property Value Source

IUPAC Name methyl 2,2-dimethylbutanoate [3][5]

Synonyms Methyl 2,2-dimethylbutyrate [4]

CAS Number 813-67-2 [3][4]

Molecular Formula C₇H₁₄O₂ [3][5]

Molecular Weight 130.187 g/mol [3]

Boiling Point 127-127.5 °C [4]

Density 0.8820 g/cm³ [4]

Olfactory Profile Fruity, apple-like [4]

Application in Fragrance Formulations
Based on its presumed fruity character, methyl 2,2-diethylbutanoate could be utilized as a

top-to-middle note in various fragrance compositions, including:

Fruity Accords: To enhance apple, pear, or general fruity bouquets.

Floral Compositions: To add a novel, fruity lift to white floral or rose accords.

Gourmand Fragrances: To introduce a juicy, ester-like note.

Functional Fragrances: For use in soaps, detergents, and air fresheners where its volatility

can contribute to initial product perception.[1]
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A standard laboratory synthesis method for esters is the Fischer esterification of the

corresponding carboxylic acid with an alcohol in the presence of an acid catalyst.

Objective: To synthesize methyl 2,2-diethylbutanoate from 2,2-diethylbutanoic acid and

methanol.

Materials:

2,2-diethylbutanoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Magnesium sulfate (anhydrous)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Magnetic stirrer and stir bar

Procedure:

In a round-bottom flask, combine 1 molar equivalent of 2,2-diethylbutanoic acid with 3-5

molar equivalents of methanol.

Add a magnetic stir bar to the flask.

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 molar equivalents) to

the mixture while stirring.
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Attach a reflux condenser and heat the mixture to reflux for 2-4 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude product by fractional distillation to obtain pure methyl 2,2-
diethylbutanoate.

Visualization of Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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